Cas no 2171464-67-6 (2-amino-2-{spiro3.3heptan-2-yl}acetic acid)
2-amino-2-{spiro3.3heptan-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-{spiro3.3heptan-2-yl}acetic acid
- 2171464-67-6
- EN300-1300421
- 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid
-
- Inchi: 1S/C9H15NO2/c10-7(8(11)12)6-4-9(5-6)2-1-3-9/h6-7H,1-5,10H2,(H,11,12)
- InChI Key: XLWCUJXXPPQVJX-UHFFFAOYSA-N
- SMILES: OC(C(C1CC2(CCC2)C1)N)=O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 63.3Ų
2-amino-2-{spiro3.3heptan-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300421-0.05g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 0.05g |
$266.0 | 2023-06-06 | |
| Enamine | EN300-1300421-0.1g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 0.1g |
$396.0 | 2023-06-06 | |
| Enamine | EN300-1300421-0.25g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 0.25g |
$567.0 | 2023-06-06 | |
| Enamine | EN300-1300421-0.5g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 0.5g |
$891.0 | 2023-06-06 | |
| Enamine | EN300-1300421-1.0g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 1g |
$1142.0 | 2023-06-06 | |
| Enamine | EN300-1300421-2.5g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 2.5g |
$2240.0 | 2023-06-06 | |
| Enamine | EN300-1300421-5.0g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 5g |
$3313.0 | 2023-06-06 | |
| Enamine | EN300-1300421-10.0g |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95% | 10g |
$4914.0 | 2023-06-06 | |
| Enamine | EN300-1300421-50mg |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95.0% | 50mg |
$266.0 | 2023-09-30 | |
| Enamine | EN300-1300421-100mg |
2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid |
2171464-67-6 | 95.0% | 100mg |
$396.0 | 2023-09-30 |
2-amino-2-{spiro3.3heptan-2-yl}acetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-amino-2-{spiro3.3heptan-2-yl}acetic acid
2-Amino-2-{spiro[3.3]heptan-2-yl}acetic Acid (CAS No. 2171464-67-6): A Versatile Spirocyclic Building Block for Drug Discovery
In the rapidly evolving field of medicinal chemistry, 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid (CAS No. 2171464-67-6) has emerged as a promising spirocyclic compound with unique structural features. This amino acid derivative belongs to the class of constrained amino acids, which are increasingly recognized for their ability to improve the pharmacological properties of peptide-based therapeutics. The compound's distinctive spiro[3.3]heptane scaffold offers remarkable three-dimensional complexity while maintaining synthetic accessibility, making it an attractive target for pharmaceutical research.
The molecular structure of 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid features a spirocyclic core that combines the rigidity of cyclic systems with the flexibility needed for biological interactions. This balance is particularly valuable in modern drug design, where researchers seek to overcome the limitations of flat, aromatic systems that dominate traditional medicinal chemistry. The compound's spiro[3.3]heptane moiety provides exceptional three-dimensional character, which can significantly enhance binding selectivity and improve drug-like properties.
Recent advances in peptidomimetic drug development have highlighted the importance of constrained amino acids like 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid. These compounds serve as valuable tools for stabilizing peptide conformations, improving metabolic stability, and enhancing membrane permeability. The pharmaceutical industry's growing interest in macrocyclic drugs and peptide therapeutics has created significant demand for novel spirocyclic building blocks, positioning this compound as a potentially valuable intermediate in drug discovery programs.
The synthesis of 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid typically involves strategic ring-forming reactions to construct the spiro[3.3]heptane system, followed by introduction of the amino acid functionality. Modern synthetic approaches often employ catalytic methods to achieve high stereoselectivity, which is crucial for biological applications. The compound's chiral nature makes it particularly interesting for creating enantiomerically pure pharmaceuticals, addressing one of the key challenges in asymmetric synthesis.
Beyond pharmaceutical applications, 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid has shown promise in materials science, particularly in the design of foldamers and molecular recognition systems. Its ability to induce specific secondary structures makes it valuable for creating bio-inspired materials with precisely controlled properties. Researchers are exploring its potential in developing novel supramolecular architectures and functional nanomaterials with applications ranging from sensing to drug delivery.
The commercial availability of 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid (CAS No. 2171464-67-6) has expanded significantly in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound in various quantities and purity grades, with some providing custom synthesis services for derivatives and analogs. The market for spirocyclic amino acids is expected to grow steadily as their applications in drug discovery continue to expand.
From a regulatory perspective, 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid is generally regarded as a research chemical with no significant safety concerns when handled properly. However, as with all chemical substances, appropriate safety precautions should be followed during handling and storage. The compound's status as a non-natural amino acid derivative makes it particularly attractive for pharmaceutical applications where intellectual property considerations are important.
Future research directions for 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid may include exploration of its biological activity profile, optimization of synthetic routes for large-scale production, and development of novel derivatives with enhanced properties. The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in the areas of peptide stabilization and conformational control.
As the pharmaceutical industry continues to embrace three-dimensional molecular architectures, compounds like 2-amino-2-{spiro[3.3]heptan-2-yl}acetic acid are likely to play increasingly important roles in drug discovery. Their ability to combine structural novelty with synthetic accessibility makes them particularly valuable in the search for new therapeutic agents with improved efficacy and safety profiles.
2171464-67-6 (2-amino-2-{spiro3.3heptan-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)